Cas no 890042-13-4 (4,4,5,5-Tetramethyl-2-(triphenylen-2-yl)-1,3,2-dioxaborolane)

• Product Name: 4,4,5,5-Tetramethyl-2-(triphenylen-2-yl)-1,3,2-dioxaborolane
• CAS No: 890042-13-4
• MF: C₂₄H₂₃BO₂
• MW: 354.249226808548
• MDL: MFCD28130383
• CID: 2123815
• PubChem ID: 253661378
• Update Time: 2025-05-27

4,4,5,5-Tetramethyl-2-(triphenylen-2-yl)-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 4,4,5,5-tetramethyl-2-(triphenylen-2-yl)-1,3,2-dioxaborolane
• 4,4,5,5-TetraMethyl-2-(3-triphenylen-2-yl-phenyl)-[1,3,2]dioxaborolane
• 4,4,5,5-Tetramethyl-2-triphenylen-2-yl-[1,3,2]dioxaborolane
• 2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)triphenylene
• Triphenylen-2-ylboronic Acid Pinacol Ester
• VXLBBSLCTFTKOE-UHFFFAOYSA-N
• 1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-(2-triphenylenyl)-
• AK192655
• 4,4,5,5-tetramethyl-2-triphenylen-2-yl-1,3,2-dioxaborolane
• 2-(4,4,5,5-T
• 4,4,5,5-Tetramethyl-2-(2-triphenylenyl)-1,3,2-dioxaborolane (ACI)
• 4,4,5,5-Tetramethyl-2-(tiphenylen-2-yl)-1,3,2-dioxaborolane
• AS-55623
• SCHEMBL311849
• F16774
• DA-01466
• 890042-13-4
• CS-0153833
• AKOS026671341
• T3322
• MFCD26401844
• 4,4,5,5-Tetramethyl-2-(triphenylen-2-yl)-1,3,2-dioxaborolane

• MDL： MFCD28130383
• Inchi： 1S/C24H23BO2/c1-23(2)24(3,4)27-25(26-23)16-13-14-21-19-11-6-5-9-17(19)18-10-7-8-12-20(18)22(21)15-16/h5-15H,1-4H3
• InChI Key： VXLBBSLCTFTKOE-UHFFFAOYSA-N
• SMILES： O1C(C)(C)C(C)(C)OB1C1C=C2C(C3C(C4C2=CC=CC=4)=CC=CC=3)=CC=1

Computed Properties

• Exact Mass: 354.17900
• Monoisotopic Mass: 354.1791101g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 1
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5

Experimental Properties

• Color/Form: No data available
• Melting Point: 174.0 to 178.0 deg-C
• Boiling Point: 544.9±19.0 °C at 760 mmHg
• Flash Point: 283.3±21.5 °C
• PSA: 18.46000
• LogP: 5.44540

4,4,5,5-Tetramethyl-2-(triphenylen-2-yl)-1,3,2-dioxaborolane Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Triphenylenes
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 4,4,5,5-Tetramethyl-2-(triphenylen-2-yl)-1,3,2-dioxaborolane

4,4,5,5-Tetramethyl-2-(triphenylen-2-yl)-1,3,2-dioxaborolane (CAS No. 890042-13-4): A Comprehensive Overview

4,4,5,5-Tetramethyl-2-(triphenylen-2-yl)-1,3,2-dioxaborolane (CAS No. 890042-13-4) is a sophisticated organic compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound belongs to the class of dioxaborolanes, which are known for their versatile reactivity and utility in various chemical transformations. The unique structure of 4,4,5,5-tetramethyl-2-(triphenylen-2-yl)-1,3,2-dioxaborolane makes it an attractive candidate for a wide range of applications, from catalysis to the synthesis of advanced materials.

The molecular structure of 4,4,5,5-tetramethyl-2-(triphenylen-2-yl)-1,3,2-dioxaborolane is characterized by a central dioxaborolane ring substituted with four methyl groups and a triphenylene moiety. The triphenylene group imparts significant aromatic character and planarity to the molecule, which can influence its electronic properties and reactivity. The presence of the boron atom in the dioxaborolane ring also provides unique chemical reactivity that can be harnessed in various synthetic transformations.

Recent research has highlighted the potential of 4,4,5,5-tetramethyl-2-(triphenylen-2-yl)-1,3,2-dioxaborolane in the development of novel materials. For instance, studies have shown that this compound can serve as a building block for the synthesis of conjugated polymers with tunable electronic properties. These polymers have found applications in organic electronics, including organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The ability to fine-tune the electronic properties of these materials through the use of 4,4,5,5-tetramethyl-2-(triphenylen-2-yl)-1,3,2-dioxaborolane makes it a valuable tool for researchers in the field.

In addition to its applications in materials science, 4,4,5,5-tetramethyl-2-(triphenylen-2-yl)-1,3,2-dioxaborolane has also been explored for its potential in catalysis. The boron atom in the dioxaborolane ring can act as a Lewis acid catalyst in various reactions. Recent studies have demonstrated its effectiveness in promoting cross-coupling reactions and other important synthetic transformations. This catalytic activity is attributed to the unique electronic and steric properties of the compound.

The synthesis of 4,4,5,5-tetramethyl-2-(triphenylen-2-yl)-1,3,2-dioxaborolane typically involves several steps. One common approach is to start with a suitable boronic acid or ester and react it with a triphenylene derivative under appropriate conditions. The reaction conditions are carefully controlled to ensure high yields and purity of the final product. Advances in synthetic methods have made it possible to produce this compound on a larger scale with improved efficiency and reduced environmental impact.

From a safety perspective, 4,4,5,5-tetramethyl-2-(triphenylen-2-yl)-1,3,2-dioxaborolane is generally considered safe for laboratory use when proper handling procedures are followed. However, as with any chemical compound, it is important to adhere to standard safety guidelines and use appropriate personal protective equipment (PPE) when handling this material.

In conclusion, 4,4,5,5-tetramethyl-2-(triphenylen-2-yl)-1,3,2-dioxaborolane (CAS No. 890042-13-4) is a versatile and promising compound with a wide range of applications in organic synthesis and materials science. Its unique structure and reactivity make it an important tool for researchers working on advanced materials and catalytic processes. As research continues to uncover new possibilities for this compound, its importance in the scientific community is likely to grow.